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Compound of Interest

Compound Name: 2-Bromo-6-fluorobenzaldehyde

Cat. No.: B104081

An In-depth Technical Guide to the Physical Properties of 2-Bromo-6-fluorobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-6-fluorobenzaldehyde, a key intermediate in organic synthesis, particularly in the
development of pharmaceuticals and agrochemicals.[1][2][3] Understanding these properties is
crucial for its effective handling, application in synthetic routes, and for ensuring safety and
consistency in research and development.

Quantitative Physical Properties

The physical characteristics of 2-Bromo-6-fluorobenzaldehyde have been determined
through various analytical methods. The following table summarizes the key quantitative data
for this compound.
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Property Value Source(s)

Molecular Formula C7H4BrFO [4115][6]

Molecular Weight 203.01 g/mol [L][4][5]16][7]

CAS Number 360575-28-6 [1][415]i6]18]
White to off-white or light

Appearance _ [1][6]
yellow solid

Melting Point 37-48 °C [L][41[6][9][10]

N ) 100-102 °C at 8 mmHg;

Boiling Point (41611911101
228.49 °C at 760 mmHg

Density 1.671-1.70 g/cm?3 [4116191[10]
Slightly soluble in water.

Solubility Soluble in Chloroform and [4][9][10]
Ethyl Acetate.

Flash Point >110 °C (230 °F) [4][10]
2-8 °C under an inert gas (e.g.,

Storage Temperature [41191[10]

Nitrogen or Argon)

Refractive Index

1.585

[6]19]

Vapor Pressure

0.073 mmHg at 25°C

[9]

Purity

=298%

[1]5]

Experimental Protocols

The determination of the physical properties listed above involves standard laboratory

procedures. Below are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid 2-Bromo-6-

fluorobenzaldehyde transitions to a liquid.
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Materials and Equipment:

e Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)
o Capillary tubes (sealed at one end)

o Sample of 2-Bromo-6-fluorobenzaldehyde

e Mortar and pestle

e Spatula

Procedure:

Sample Preparation: A small amount of the crystalline 2-Bromo-6-fluorobenzaldehyde is
finely ground using a mortar and pestle to ensure a uniform particle size.

o Capillary Tube Packing: The open end of a capillary tube is tapped into the ground sample,
packing the solid to a height of 2-3 mm. The tube is then inverted and tapped gently to
ensure the sample is tightly packed at the sealed end.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

o Heating and Observation: The sample is heated at a controlled rate. A rapid heating rate can
be used initially to approach the expected melting point, followed by a slower rate (1-2 °C per
minute) near the melting point to ensure accuracy.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has melted into a
clear liquid is recorded as the end of the melting range.

Boiling Point Determination (Distillation Method at
Reduced Pressure)

Objective: To determine the boiling point of 2-Bromo-6-fluorobenzaldehyde at a specified
reduced pressure, which is necessary for compounds that may decompose at their
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atmospheric boiling point.

Materials and Equipment:

o Short-path distillation apparatus

e Round-bottom flask

e Condenser

¢ Receiving flask

e Thermometer and adapter

e Vacuum pump and pressure gauge (manometer)

e Heating mantle

» Boiling chips or magnetic stirrer

o Sample of 2-Bromo-6-fluorobenzaldehyde

Procedure:

o Apparatus Assembly: The short-path distillation apparatus is assembled. The sample is
placed in the round-bottom flask with boiling chips or a stir bar. The thermometer is
positioned so that the top of the bulb is level with the side arm leading to the condenser.

o System Evacuation: The apparatus is connected to a vacuum pump, and the system is
evacuated to the desired pressure (e.g., 8 mmHg). The pressure is monitored with a
manometer.

e Heating: The sample is gently heated using a heating mantle. The stirring is initiated if a
magnetic stirrer is used.

o Observation and Data Recording: The temperature is monitored as the liquid begins to boil
and the vapor condenses on the thermometer bulb. The temperature at which the liquid and
vapor are in equilibrium, indicated by a stable temperature reading as the condensate drips
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from the thermometer bulb into the condenser, is recorded as the boiling point at that
pressure.

o Conclusion of Distillation: Once the boiling point is recorded, the heating is discontinued, and
the system is allowed to cool before slowly releasing the vacuum.

Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
melting point of 2-Bromo-6-fluorobenzaldehyde.
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Sample Preparation

Grind solid sample to a fine powder

Pack powder into capillary tube (2-3 mm height)

Measurement

Place capillary tube in melting point apparatus

Rapid heating to approach expected melting point

Slow heating (1-2°C/min) near melting point

Observe for phase transition

Data Rev cording

Record T1: First liquid drop appears

:

Record T2: All solid has melted

:

Report Melting Range (T1 - T2)

Conclusion

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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